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Evidence of IL-6 Inhibition in MG-63 Cells

A 2014 study isolated Calceolarioside B (compound 8) from the plant Akebia quinata and evaluated its

bioactivity. The key finding is summarized in the table below.

Aspect Details

Plant
Source

Akebia quinata (stem) [1]

Biological
Test

Inhibitory activity against IL-6 production in TNF-α stimulated MG-63 cells [1]

Key Result Calceolarioside B demonstrated IL-6 inhibitory activity [1]

Reported
Data

The study identified the compound and reported the activity, but quantitative data (IC50)

and detailed assay conditions were not provided in the available excerpt [1].

Broader Anti-inflammatory Context of Calceolarioside
B
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Research in other experimental models supports the general anti-inflammatory and immunomodulatory

potential of Calceolarioside B, suggesting its mechanism may extend beyond a single cell type.

In Human Keratinocytes (HaCaT cells): Calceolarioside B significantly inhibited the secretion of
pro-inflammatory cytokines IL-6 and IL-8 in a model of skin inflammation [2] [3].

In Macrophages and COVID-19 Models:
It reduced IL-6 expression and promoted a switch in macrophages from the pro-inflammatory

M1 phenotype to the anti-inflammatory M2 phenotype [4].
It demonstrated high-affinity binding to the SARS-CoV-2 Omicron BA.2 spike protein and

inhibited viral entry into host cells, positioning it as a potential dual-function agent with both
antiviral and immunomodulatory effects [4].

Proposed Signaling Pathways

The following diagram illustrates key inflammatory signaling pathways that Calceolarioside B may

influence based on related research, though its specific mechanism in MG-63 cells requires further

validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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